Cas no 2172046-63-6 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• CAS No: 2172046-63-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6240404
• PubChem ID: 165821985
• Update Time: 2025-11-01

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• 2172046-63-6
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
• EN300-1525721

• Inchi： 1S/C28H34N2O5/c1-28(2,15-14-25(31)29-24-13-7-8-18(24)16-26(32)33)30-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,7-8,13-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NROPKMIBXQROJC-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC1NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid

Comprehensive Overview of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2172046-63-6)

The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid, identified by its CAS No. 2172046-63-6, is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a cyclopentyl core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the key features of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is its Fmoc-protected amino acid moiety, which is critical for peptide chain assembly. The Fmoc group is a cornerstone in modern peptide chemistry, offering stability under basic conditions and easy removal under mild conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, a hot topic in the pharmaceutical and chemical industries. Users often inquire about alternatives to traditional Boc (tert-butoxycarbonyl) protection strategies, making Fmoc-based compounds like this one highly relevant.

The structural complexity of CAS No. 2172046-63-6 also highlights its potential in drug delivery systems and bioconjugation. The cyclopentyl ring and acetic acid tail provide opportunities for further functionalization, enabling the creation of targeted therapeutics. This aligns with current trends in precision medicine and personalized healthcare, where researchers seek modular building blocks for tailored drug designs. Searches for peptide linkers and scaffold molecules often lead to compounds like this, underscoring its importance in cutting-edge research.

In addition to its synthetic utility, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is of interest due to its compatibility with automated peptide synthesizers. As laboratories increasingly adopt high-throughput screening (HTS) and AI-driven drug discovery, the demand for reliable and efficient building blocks has surged. This compound’s stability and reactivity profile make it a preferred choice for researchers exploring combinatorial chemistry and fragment-based drug design.

Another area of interest is the compound’s potential role in biomaterials and tissue engineering. The Fmoc group has been studied for its ability to form hydrogels, which are useful in regenerative medicine. This connection to 3D bioprinting and stem cell research further broadens the appeal of CAS No. 2172046-63-6. Users searching for self-assembling peptides or bioink components may find this compound relevant to their work.

From a commercial perspective, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers. Its pricing, purity, and availability are common search queries, reflecting the practical challenges of procuring specialized chemicals. Suppliers emphasizing GMP-grade or research-grade materials can leverage these keywords to attract potential buyers.

In summary, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2172046-63-6) is a versatile and high-value compound with applications spanning peptide synthesis, drug development, and biomaterials. Its alignment with trends like sustainable chemistry, precision medicine, and automated synthesis ensures its continued relevance in scientific and industrial contexts. Researchers and procurement specialists alike benefit from understanding its properties and potential uses.